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Compound of Interest

Compound Name: Shanciol B

Cat. No.: B12411267 Get Quote

Disclaimer: This document provides a summary of available information on Shanciol B for

research and development professionals. It is important to note that a comprehensive, officially

recognized Material Safety Data Sheet (MSDS) for Shanciol B is not readily available in the

public domain. Therefore, this guide has been compiled from existing chemical databases and

scientific literature. In the absence of specific safety data, Shanciol B should be handled with

the utmost care, assuming it is a potentially hazardous substance. The safety data for

Schisandrol B, a compound with a related lignan scaffold, is included for illustrative purposes

and should not be considered as a direct substitute for data on Shanciol B.

Introduction
Shanciol B is a natural compound that has garnered interest in the biomedical research

community.[1] Its potential applications in studying various cancer manifestations, including

leukemia, lung cancer, and breast cancer, are currently being explored.[1] This guide provides

a consolidated overview of its chemical properties, what is known about its biological activity,

and general guidelines for its safe handling in a laboratory setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Shanciol B is presented in Table 1.

This information has been aggregated from various chemical databases.

Table 1: Physicochemical Properties of Shanciol B
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Property Value Source

Molecular Formula C25H26O6 [2]

Molecular Weight 422.5 g/mol [2]

IUPAC Name

(2R,3S)-2-(4-hydroxy-3-

methoxyphenyl)-5-[2-(3-

hydroxyphenyl)ethyl]-7-

methoxy-3,4-dihydro-2H-

chromen-3-ol

[2]

CAS Number 208106-53-0 [2]

Synonyms
HY-N9814, AKOS040762704,

DA-77823, CS-0203902
[2]

Hydrogen Bond Donor Count 3 [2]

Hydrogen Bond Acceptor

Count
6 [2]

Rotatable Bond Count 6 [2]

Topological Polar Surface Area 88.4 Å² [2]

XLogP3 4.3 [2]

Safety and Handling
As a specific MSDS for Shanciol B is not available, standard laboratory precautions for

handling uncharacterized chemical compounds should be strictly followed. The following

guidelines are based on general best practices. For illustrative purposes, Table 2 provides

toxicological data for Schisandrol B, a related natural compound.

General Handling Precautions
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: If working outside of a fume hood or with powders, a NIOSH-

approved respirator may be necessary.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Illustrative Toxicological Data (Schisandrol B)
Table 2: Toxicological Data for Schisandrol B (for illustrative purposes only)

Metric Value Species Route Source

LD50 777 mg/kg Mouse Oral [3]

LD50 390 mg/kg Mouse Intraperitoneal [3]

LD50 500 mg/kg Mouse Subcutaneous [3]

Note: This data is for Schisandrol B and is provided as a reference for a related compound.

The toxicity of Shanciol B is unknown.

Biological Activity and Signaling Pathways
Emerging research indicates that Shanciol B may play a role in modulating key cellular

signaling pathways. One study has shown that Shanciol B (referred to in the study as SolB)

can suppress TGFβ1-mediated NF-κB activation.[4] This effect is notable as it occurs through a

Smad-independent mechanism.[4] The TGFβ1 signaling pathway is crucial in the pathogenesis

of vascular fibrotic diseases, and its modulation by compounds like Shanciol B is a subject of

ongoing research.[4]

TGFβ1-Mediated NF-κB Signaling Pathway
The following diagram illustrates the Smad-independent TGFβ1-mediated NF-κB signaling

pathway and the inhibitory role of Shanciol B.
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Caption: TGFβ1-mediated NF-κB signaling and inhibition by Shanciol B.

Experimental Protocols
Detailed experimental protocols for working with Shanciol B are not widely published. The

following represents a generalized workflow for studying the effect of a compound like

Shanciol B on a cellular signaling pathway.

General Experimental Workflow
The diagram below outlines a typical workflow for assessing the impact of Shanciol B on a

target signaling pathway in a cell-based assay.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12411267?utm_src=pdf-body-img
https://www.benchchem.com/product/b12411267?utm_src=pdf-body
https://www.benchchem.com/product/b12411267?utm_src=pdf-body
https://www.benchchem.com/product/b12411267?utm_src=pdf-body
https://www.benchchem.com/product/b12411267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture
(e.g., VSMCs)

Treat Cells with Shanciol B

Prepare Shanciol B Stock Solution

Stimulate with Inducer
(e.g., TGFβ1)

Cell Lysis and Protein Extraction

Downstream Analysis
(e.g., Western Blot for p-IKK, p-IκBα)

Data Analysis and Interpretation

Click to download full resolution via product page

Caption: General workflow for studying Shanciol B's cellular effects.

Conclusion
Shanciol B is a natural product with demonstrated potential to modulate the TGFβ1-NF-κB

signaling pathway, making it a compound of interest for further investigation, particularly in the

context of cancer and fibrotic diseases. However, the lack of comprehensive safety and

handling data necessitates a cautious approach. Researchers and drug development

professionals should adhere to stringent safety protocols for handling uncharacterized

compounds. Further research is required to fully elucidate the safety profile, mechanism of

action, and therapeutic potential of Shanciol B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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